molecular formula C10H13N3 B8368937 [1-(1H-benzoimidazol-4-yl)-ethyl]-methyl-amine

[1-(1H-benzoimidazol-4-yl)-ethyl]-methyl-amine

Cat. No. B8368937
M. Wt: 175.23 g/mol
InChI Key: DQFYOBFVDLYJEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[1-(1H-benzoimidazol-4-yl)-ethyl]-methyl-amine is a useful research compound. Its molecular formula is C10H13N3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality [1-(1H-benzoimidazol-4-yl)-ethyl]-methyl-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [1-(1H-benzoimidazol-4-yl)-ethyl]-methyl-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

[1-(1H-benzoimidazol-4-yl)-ethyl]-methyl-amine

Molecular Formula

C10H13N3

Molecular Weight

175.23 g/mol

IUPAC Name

1-(1H-benzimidazol-4-yl)-N-methylethanamine

InChI

InChI=1S/C10H13N3/c1-7(11-2)8-4-3-5-9-10(8)13-6-12-9/h3-7,11H,1-2H3,(H,12,13)

InChI Key

DQFYOBFVDLYJEB-UHFFFAOYSA-N

Canonical SMILES

CC(C1=C2C(=CC=C1)NC=N2)NC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-(1H-benzoimidazol-4-yl)ethanone (72 mg, 0.449 mmol), methylamine (2M in THF; 2.25 mL, 4.50 mmol) and HCl in 1,4-dioxane (4M; 0.337 mL, 1.35 mmol) in MeOH (2.7 mL) was stirred at room temperature for 3 days before it was cooled to 0° C. and NaBH4 (20 mg, 0.539 mmol) was added in a single portion. The mixture was stirred at room temperature overnight before it was diluted with MeOH, stirred for 1 hour and concentrated in vacuo. The residue was purified by SiO2 chromatography providing [1-(1H-benzoimidazol-4-yl)-ethyl]-methyl-amine (46 mg).
Quantity
72 mg
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reactant
Reaction Step One
Quantity
2.25 mL
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reactant
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step One
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0.337 mL
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reactant
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Quantity
2.7 mL
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solvent
Reaction Step One
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Quantity
20 mg
Type
reactant
Reaction Step Two
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0 (± 1) mol
Type
solvent
Reaction Step Three

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